Cas no 2137026-12-9 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)-)

• Product Name: Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)-
• CAS No: 2137026-12-9
• MF: C₁₅H₁₉ClN₂O₆
• MW: 358.774163484573
• CID: 5255506
• PubChem ID: 165440771
• Update Time: 2025-05-21

Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)-
• chloromethyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(3-nitrophenyl)propanoate
• EN300-387262
• 2137026-12-9

• Inchi： 1S/C15H19ClN2O6/c1-15(2,3)24-14(20)17-12(8-13(19)23-9-16)10-5-4-6-11(7-10)18(21)22/h4-7,12H,8-9H2,1-3H3,(H,17,20)/t12-/m0/s1
• InChI Key： QGKSJPGSXKIGJD-LBPRGKRZSA-N
• SMILES： ClCOC(C[C@@H](C1C=CC=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 358.0931640g/mol
• Monoisotopic Mass: 358.0931640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 491.9±45.0 °C(Predicted)
• pka: 11.07±0.46(Predicted)

Additional information on Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)-

Benzenepropanoic Acid, β-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-3-Nitro-, Chloromethyl Ester, (βS)-: A Comprehensive Overview

The compound Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)- (CAS No. 2137026-12-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzenepropanoic acid backbone, a β-amino group protected by a (1,1-dimethylethoxy)carbonyl moiety, a nitro substituent at the 3-position of the benzene ring, and a chloromethyl ester group. The stereochemistry at the β-carbon is specified as (βS), indicating a specific spatial arrangement that may influence its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes. The synthesis typically involves the strategic introduction of each functional group in a controlled manner to achieve the desired stereochemistry and regioselectivity. For instance, the nitration of the benzene ring at the 3-position is a critical step that requires careful control of reaction conditions to ensure high yields and purity. Similarly, the formation of the chloromethyl ester group involves nucleophilic substitution reactions that are highly dependent on steric and electronic factors.

The (βS) configuration of this compound is particularly noteworthy as it may play a crucial role in its interaction with biological systems. Stereoisomers often exhibit different pharmacokinetic profiles and bioavailability due to their distinct three-dimensional structures. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over chiral centers during synthesis. This compound serves as an excellent example of how stereochemical considerations can influence the development of bioactive molecules.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery programs. The presence of multiple functional groups provides ample opportunities for further chemical modifications to tailor its properties for specific therapeutic applications. For example, the nitro group can be reduced to an amino group under controlled conditions, introducing additional functional diversity into the molecule. Similarly, the chloromethyl ester group can be transformed into other ester derivatives or hydrolyzed to yield carboxylic acids depending on the desired application.

Recent research has also explored the use of this compound in materials science. The combination of aromatic rings and polar functional groups makes it suitable for applications in polymer chemistry and surface modification. For instance, its ability to form covalent bonds with other molecules makes it a potential candidate for cross-linking agents or reactive monomers in polymer synthesis.

In terms of environmental considerations, this compound's biodegradability and ecological impact have been subjects of recent studies. Understanding its persistence in various environmental matrices is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, chloromethyl ester, (βS)- (CAS No. 2137026-12-9) represents a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and stereochemical properties make it an invaluable tool in modern chemical research and development.